Cas no 2228472-46-4 (1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one
• CAS No: 2228472-46-4
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6100211
• PubChem ID: 165843322
• Update Time: 2025-06-13

1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one
• EN300-1766241
• 1-[1-(1-methylpiperidin-4-yl)cyclopropyl]ethan-1-one
• 2228472-46-4

• Inchi： 1S/C11H19NO/c1-9(13)11(5-6-11)10-3-7-12(2)8-4-10/h10H,3-8H2,1-2H3
• InChI Key： RUSGIMNZWSUPAU-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one (CAS No. 2228472-46-4)

The compound 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one (CAS No. 2228472-46-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl ring and a 1-methylpiperidin-4-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one is its role in modulating specific biological pathways. The 1-methylpiperidine component is known for its ability to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development. This property aligns with current trends in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's, which remain high-priority areas in medical research.

In addition to its pharmaceutical relevance, CAS No. 2228472-46-4 is also studied for its chemical reactivity. The cyclopropyl group introduces ring strain, which can lead to unique reaction pathways under controlled conditions. This characteristic is particularly valuable in synthetic chemistry, where researchers seek to develop novel methodologies for constructing complex molecular architectures. Recent publications have highlighted its use in catalytic transformations and as a building block for heterocyclic compounds.

The demand for 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one has surged in tandem with advancements in high-throughput screening and computational drug design. Companies and academic institutions are leveraging AI-driven platforms to identify potential drug candidates, and this compound frequently appears in virtual libraries due to its favorable physicochemical properties. Questions such as "What are the synthetic routes for 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one?" and "How does the cyclopropyl group influence bioactivity?" are commonly searched, reflecting the compound's relevance in modern research.

From a commercial perspective, CAS No. 2228472-46-4 is supplied by several specialty chemical manufacturers, often with high purity grades to meet the stringent requirements of pharmaceutical applications. Quality control and scalability are critical considerations, as inconsistencies in synthesis can impact downstream research outcomes. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), further underscores the importance of reliable sourcing for this compound.

Looking ahead, the versatility of 1-1-(1-methylpiperidin-4-yl)cyclopropylethan-1-one positions it as a key player in interdisciplinary research. Its applications span medicinal chemistry, materials science, and even agrochemical development, making it a compound of broad interest. As the scientific community continues to unravel its potential, CAS No. 2228472-46-4 is poised to remain a focal point in innovation-driven industries.